Cas no 1926163-48-5 (((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA))-Phalloidin)

• Product Name: ((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA))-Phalloidin
• CAS No: 1926163-48-5
• MF: C₆₀H₆₉N₁₁O₁₄S
• MW: 1200.32017302513
• MDL: MFCD30748670
• CID: 5182331
• Update Time: 2025-08-02

((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA))-Phalloidin Chemical and Physical Properties

Names and Identifiers

• ((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA)?)-Phalloidin
• ((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA))-Phalloidin

• MDL： MFCD30748670
• Inchi： 1S/C60H69N11O14S/c1-28-50(74)64-42-23-39-35-11-9-10-12-41(35)67-57(39)86-26-44(58(81)71-25-34(73)22-45(71)55(79)63-28)66-56(80)49(30(3)72)68-51(75)29(2)62-54(78)43(65-53(42)77)24-60(4,84)27-61-52(76)31-13-16-36(40(19-31)59(82)83)48-37-17-14-32(69(5)6)20-46(37)85-47-21-33(70(7)8)15-18-38(47)48/h9-21,28-30,34,42-45,49,67,72-73,84H,22-27H2,1-8H3,(H7-,61,62,63,64,65,66,68,74,75,76,77,78,79,80,82,83)/t28-,29-,30-,34-,42-,43-,44-,45-,49+,60+/m0/s1
• InChI Key： GKDGVPZDPBBBGR-IZZNSDNCSA-N
• SMILES： C(C1C=C(C(=O)NC[C@@](O)(C)C[C@H]2C(N[C@H](C(N[C@@]([H])(C(N[C@]3([H])C(=O)N4C[C@@H](O)C[C@@]4([H])C(=O)N[C@@H](C)C(=O)N[C@@]([H])(CC4=C(SC3)NC3=CC=CC=C43)C(=O)N2)=O)[C@@H](O)C)=O)C)=O)C=CC=1C1=C2C=CC(N(C)C)=CC2=[O+]C2C=C(N(C)C)C=CC1=2)(=O)[O-]

Additional information on ((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA))-Phalloidin

Comprehensive Analysis of ((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA))-Phalloidin (CAS No. 1926163-48-5): Applications and Research Insights

The compound ((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA))-Phalloidin (CAS No. 1926163-48-5) is a highly specialized fluorescent derivative of phalloidin, widely utilized in advanced cellular imaging and cytoskeleton research. Its unique structure, combining the TAMRA fluorophore with a modified ornithine backbone, enables precise visualization of F-actin filaments in live and fixed cells. This reagent has gained significant attention due to its compatibility with super-resolution microscopy techniques like STORM and PALM, addressing the growing demand for high-resolution imaging tools in neurodegenerative disease and cancer metastasis studies.

Recent trends in biomedical research highlight increasing searches for "actin staining reagents for 3D cell culture" and "multicolor F-actin probes." The 5-TAMRA conjugate in this compound emits at ~580 nm, making it ideal for multiplex imaging when combined with GFP-tagged proteins or other fluorophores. Researchers particularly value its pH stability and reduced photobleaching compared to traditional phalloidin-fluorophore conjugates, as evidenced by its adoption in long-term time-lapse studies of neuronal growth cones and immune cell migration.

The (R)-4-Hydroxy-4-methyl-Orn modification represents a breakthrough in probe design, significantly improving membrane permeability while maintaining binding affinity to F-actin. This addresses a common limitation noted in forum discussions about "phalloidin derivatives for live-cell imaging." The compound's methyl group at the 4-position enhances metabolic stability, a feature frequently queried in relation to "long-acting cytoskeletal probes" in academic search engines.

From a technical perspective, the 1926163-48-5 CAS registry entry specifies this compound's use in quantitative fluorescence microscopy, with particular utility in actin polymerization kinetics studies. Its molar extinction coefficient (ε≈90,000 cm⁻¹M⁻¹) and quantum yield (Φ≈0.3) make it suitable for single-molecule detection systems. These parameters are crucial for researchers comparing "high-sensitivity actin probes" across commercial product lines.

Emerging applications in organoid research have further driven interest in this reagent. The compound's ability to label 3D actin networks without significant background staining answers a pressing need in developmental biology and tumor microenvironment studies. Discussion threads in imaging forums frequently mention its performance in "thick tissue section imaging" scenarios, where traditional phalloidin conjugates often fail.

Quality control aspects of ((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA))-Phalloidin production have become a focus area, with HPLC purity (>95%) and batch-to-batch consistency being critical purchasing factors. These specifications align with the increasing emphasis on reproducible imaging reagents in peer-reviewed publications. The compound's stability profile (-20°C long-term storage) also addresses practical concerns raised in "fluorescent probe storage conditions" search queries.

Recent methodological advances have employed this compound in single-particle tracking experiments to study actin dynamics in plasma membrane protrusions. Its modified ornithine side chain reduces nonspecific binding to membrane components - a feature highlighted in comparative studies of "low-background actin labels". This property proves particularly valuable in investigations of mechanotransduction processes where clean signal detection is paramount.

The synthesis route for CAS 1926163-48-5 involves stereospecific incorporation of the hydroxymethyl group, yielding a product with defined chirality essential for proper F-actin binding. This aspect responds to growing industry demands for "chirally pure imaging reagents" as evidenced by patent analysis in the molecular probes sector. The compound's water solubility (≥1 mg/mL in PBS) further enhances its utility across diverse experimental conditions.

In the context of high-content screening systems, this phalloidin derivative has demonstrated superior performance in automated cell morphology analysis pipelines. Its photophysical characteristics align well with 561 nm laser lines common in commercial screening platforms, making it a preferred choice for "high-throughput actin imaging" applications. User reports indicate consistent results in multiwell plate formats with minimal well-to-well variability.

Future developments may explore this compound's potential in correlative light-electron microscopy (CLEM), where its fluorescence and chemical stability could bridge resolution gaps. The research community's interest in "multimodal imaging probes" suggests this as a promising direction. Current literature already cites its use in preliminary expansion microscopy protocols, demonstrating the versatility of this molecular tool.